Cas no 50889-29-7 ((5-Carboxypentyl)triphenylphosphonium bromide)

• Product Name: (5-Carboxypentyl)triphenylphosphonium bromide
• CAS No: 50889-29-7
• MF: C₂₄H₂₆BrO₂P
• MW: 457.339807033539
• MDL: MFCD00055556
• CID: 55891
• PubChem ID: 354335472
• Update Time: 2025-11-02

(5-Carboxypentyl)triphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• (5-Carboxypentyl)triphenylphosphonium bromide
• (5-Carboxypentyl)(triphenyl)phosphonium bromide
• (5-Carboxyamyl)triphenylphosphonium Bromide
• Phosphonium, (5-carboxypentyl)triphenyl-, bromide
• MG-0025
• DTXSID80381364
• (6-hydroxy-6-oxo-hexyl)-triphenyl-phosphonium bromide
• CHEMBL4286465
• (5-carboxy-pentyl)triphenylphosphonium bromide
• (5-Carboxypentyl)triphenylphosphoniumBromide
• AC-13548
• (5-Carboxypentyl) triphenyl phosphonium bromide
• PXJVNUUWRJUMAQ-UHFFFAOYSA-M
• J-501561
• 5-carboxypentyl triphenylphosphorane bromide
• 5-carboxypentyl(triphenyl)phosphanium;bromide
• SCHEMBL711677
• 5-carboxypentyltriphenyl phosphonium bromide
• 50889-29-7
• 5-Carboxypentyl triphenylphosphonium bromide
• JUWYRPZTZSWLCY-UHFFFAOYSA-N
• AKOS015961316
• (5-carboxypentyl)triphenylphosphanium bromide
• MFCD00055556
• 5-Carboxypentyltriphenylphosphonium Bromide
• FT-0620194
• EN300-7362026
• SY032896
• (5-carboxypentyl)-triphenylphosphonium bromide
• C3113
• AC-31791
• 5-carboxypentyl-triphenylphosphonium bromide
• Triphenyl (5-carboxypentyl)phosphonium bromide
• (5-carboxy-l-pentyl)triphenylphosphonium bromide
• 5-carboxypentyltriphenylphosphonium bromide, 98 %
• (5-Carboxypentyl)triphenylphosphoniumbromide,97%
• (5-Carboxypentyl)(triphenyl)phosphonium bromide 50889-29-7
• (5-Carboxypentyl)(triphenyl)phosphonium bromide IN Stock
• (5-Carboxypentyl)(triphenyl)phosphonium bromide 97%
• (5-CarboxypentyL

• MDL： MFCD00055556
• Inchi： 1S/C24H25O2P.BrH/c25-24(26)19-11-4-12-20-27(21-13-5-1-6-14-21,22-15-7-2-8-16-22)23-17-9-3-10-18-23;/h1-3,5-10,13-18H,4,11-12,19-20H2;1H
• InChI Key： JUWYRPZTZSWLCY-UHFFFAOYSA-N
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCC(=O)O
• BRN： 4649483

Computed Properties

• Exact Mass: 456.08500
• Monoisotopic Mass: 456.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 386
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: powder
• Melting Point: 198.0 to 202.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Soluble in Chloroform and Methanol.
• PSA: 50.89000
• LogP: 1.62950
• Solubility: Not determined
• Sensitiveness: Hygroscopic

(5-Carboxypentyl)triphenylphosphonium bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S26-S36-S36/37/39-S22
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S22;S26;S36/37/39

Additional information on (5-Carboxypentyl)triphenylphosphonium bromide

Comprehensive Guide to (5-Carboxypentyl)triphenylphosphonium bromide (CAS No. 50889-29-7): Properties, Applications, and Market Insights

(5-Carboxypentyl)triphenylphosphonium bromide (CAS No. 50889-29-7) is a specialized phosphonium salt widely used in organic synthesis, pharmaceutical research, and material science. This compound, often referred to as CPTPB, features a unique molecular structure combining a carboxyl group and a triphenylphosphonium moiety, making it valuable for various chemical transformations. Its CAS number 50889-29-7 ensures precise identification in global chemical databases.

The growing interest in phosphonium-based compounds has surged due to their applications in bioconjugation, drug delivery systems, and catalysis. Researchers frequently search for "CPTPB synthesis," "50889-29-7 applications," and "(5-Carboxypentyl)triphenylphosphonium bromide solubility," highlighting its relevance in modern chemistry. This guide explores its properties, key uses, and emerging trends.

Chemical Properties: (5-Carboxypentyl)triphenylphosphonium bromide is a white to off-white crystalline powder with a molecular formula of C₂₄H₂₆BrO₂P. It exhibits moderate solubility in polar solvents like water, methanol, and dimethyl sulfoxide (DMSO). The compound's carboxyl group enables further functionalization, while the phosphonium center enhances its reactivity in nucleophilic substitutions.

Applications in Pharmaceuticals: A trending topic in 2024 is the use of CPTPB in targeted drug delivery. Its cationic nature facilitates mitochondrial targeting, a hotspot for cancer and neurodegenerative disease research. Queries like "mitochondria-targeting agents" and "phosphonium drugs" align with its potential in anticancer therapies.

Organic Synthesis: The compound serves as a phase-transfer catalyst and alkylating agent, pivotal in synthesizing complex molecules. Recent studies highlight its role in peptide modifications and biomarker labeling, addressing popular search terms such as "phosphonium reagents for bioconjugation."

Market Trends: Demand for 50889-29-7 has risen alongside advancements in green chemistry and biodegradable materials. Suppliers emphasize high-purity grades (>98%) for research, catering to queries like "buy CPTPB online" and "CAS 50889-29-7 price."

Safety and Handling: While not classified as hazardous, standard lab precautions (gloves, ventilation) are recommended. This aligns with frequent searches for "phosphonium bromide safety data."

Future Prospects: Innovations in bioorthogonal chemistry and nanomedicine are expected to drive further applications of (5-Carboxypentyl)triphenylphosphonium bromide, solidifying its role in next-generation therapeutics and materials.